BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for the
Quantification of Reactive Yellow 185
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Compound of Interest

Compound Name: Reactive yellow 185

Cat. No.: B1168554

These application notes provide detailed protocols for the quantification of Reactive Yellow
185, a green-light yellow azo dye, in various matrices.[1] The methodologies are intended for
researchers, scientists, and professionals in drug development and textile industries. The
protocols are based on established analytical techniques for similar reactive dyes and synthetic
colorants.

High-Performance Liquid Chromatography with
Diode-Array Detection (HPLC-DAD)

This method is suitable for the separation and quantification of Reactive Yellow 185 from other
dyes and impurities. A Diode Array Detector (DAD) allows for the simultaneous monitoring of
multiple wavelengths, which is useful for identifying and quantifying different components in a
mixture.[2]

Experimental Protocol:
o Standard Preparation:

o Prepare a stock solution of Reactive Yellow 185 (100 mg/L) by accurately weighing 5.0
mg of the dye and dissolving it in 50 mL of purified water.[2]

o Prepare a series of calibration standards by diluting the stock solution with the mobile
phase eluent (A) to achieve the desired concentrations.[2]
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o Sample Preparation (e.g., from textile samples):

o

Accurately weigh 1 gram of the textile sample.

[¢]

Extract the dye with 20 mL of methanol under sonication at 50°C for 30 minutes.[3]

[e]

Centrifuge the extract at 10,000 rpm for 10 minutes.[3]

o

Filter the supernatant through a 0.22 um PTFE filter.[3]

o

Evaporate the solvent and reconstitute the residue in a known volume of the initial mobile
phase.[3]

e HPLC-DAD Conditions:

o Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 um).[4]

o Mobile Phase: Gradient elution can be employed for complex mixtures. A common starting
point is a gradient of acetonitrile and water (containing an ion-pairing agent like
tetrabutylammonium bromide if needed).[4]

o Flow Rate: 1.0 mL/min.[4]

o Injection Volume: 20 pL.[4]

o Detection: Monitor at the maximum absorption wavelength (Amax) of Reactive Yellow
185. For initial analysis, a DAD can scan a range of wavelengths to determine the optimal
wavelength.[2] For a similar reactive yellow dye ("Yellow-GR"), the Amax was found to be
415 nm.[5]

o Column Temperature: Room temperature.[4]

Quantitative Data Summary:
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Parameter Typical Value Reference
Linearity (r?) >0.99 [3]
Limit of Detection (LOD) 0.02 — 1.35 ng/mL [3]
Limit of Quantification (LOQ) 0.06 — 4.09 ng/mL [3]
Recovery 81.8% t0114.1 % [3]
Repeatability (%RSD) 1.1%1t016.3% [3]

Note: These values are for a multi-dye LC/MS/MS method and should be established
specifically for Reactive Yellow 185 using the HPLC-DAD method.

Experimental Workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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